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Compound of Interest

Compound Name: 3-Acetylhexane-2,4-dione

Cat. No.: B051213 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive searches for "3-Acetylhexane-2,4-dione" with the CAS number 16433-

32-4 did not yield any specific data. This suggests that the provided chemical name or CAS

number may be incorrect, or the compound is not documented in publicly available scientific

literature and databases. This guide, therefore, provides a comprehensive overview of the

properties of closely related and well-documented β-diketones: Acetylacetone (Pentane-2,4-

dione), 3-Methylhexane-2,4-dione, and 3,3-Dimethylhexane-2,4-dione. The information

presented here can serve as a valuable reference for understanding the general characteristics

of this class of compounds.

Core Properties of Related β-Diketones
β-Diketones are characterized by two carbonyl groups separated by a single carbon atom. This

structure allows for keto-enol tautomerism, which significantly influences their chemical

reactivity and physical properties.[1] The central carbon atom (C3) is acidic and can be readily

deprotonated to form a stable enolate, making it a versatile nucleophile in organic synthesis.

Physicochemical Properties
The following tables summarize the key physicochemical properties of acetylacetone, 3-

methylhexane-2,4-dione, and 3,3-dimethylhexane-2,4-dione.

Table 1: General and Physical Properties
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Property Acetylacetone
3-Methylhexane-
2,4-dione

3,3-
Dimethylhexane-
2,4-dione

CAS Number 123-54-6[2][3] 4220-52-4[4][5] 6303-70-4[6][7]

Molecular Formula C₅H₈O₂[3][8] C₇H₁₂O₂[4][5] C₈H₁₄O₂[6]

Molecular Weight 100.12 g/mol [3] 128.17 g/mol [4][5] 142.20 g/mol [6]

Appearance
Colorless to slightly

yellow liquid[8][9][10]
- -

Odor
Sour, rancid, ethereal-

minty[9]
- -

Melting Point -23 °C[2] - -

Boiling Point 140.4 °C[2] - 190.8 °C[11]

Density 0.975 g/mL at 25 °C[2] - 0.918 g/cm³[11]

Refractive Index n20/D 1.452[2] - -

Flash Point 35 °C[2] - 66.7 °C[11]

Solubility in Water 153.8-155.2 g/L[2] - -

Table 2: Chemical and Safety Information
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Property Acetylacetone
3-Methylhexane-
2,4-dione

3,3-
Dimethylhexane-
2,4-dione

Vapor Pressure 6 mmHg (20 °C)[2] -
0.532 mmHg (25 °C)

[11]

Vapor Density 3.5 (vs air)[2] - -

Autoignition Temp. 350 °C (662 °F)[2] - -

Hazard Class
Flammable Liquid,

Acute Toxicity[2]
- -

Signal Word Danger[2] - -

Experimental Protocols: Synthesis of 3-Substituted
Pentane-2,4-diones
The synthesis of 3-substituted β-diketones, such as 3-acetylhexane-2,4-dione, typically

involves the C-alkylation of a parent β-diketone like acetylacetone. The general principle relies

on the generation of a stabilized carbanion (enolate) at the C3 position, followed by its reaction

with an electrophile.

General Procedure for C-Alkylation of Acetylacetone
A common and versatile method for the synthesis of 3-alkylpentane-2,4-diones is the C-

alkylation of acetylacetone.[12]

Materials:

Acetylacetone (2,4-pentanedione)

A suitable base (e.g., sodium carbonate, sodium hydride, potassium carbonate)

An alkylating agent (e.g., an alkyl halide)

A solvent (e.g., acetone, DMF, MIBK)
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Potassium iodide (as a catalyst, optional)

Methodology:

A mixture of the parent β-diketone (e.g., acetylacetone) and a base is prepared in a suitable

solvent.

The mixture is typically heated to reflux to facilitate the formation of the enolate.

The alkylating agent is then added to the reaction mixture. In some cases, a catalyst like

potassium iodide is added to enhance the reaction rate, especially when using less reactive

alkyl chlorides.[13]

The reaction is refluxed for several hours until completion, which can be monitored by

techniques like TLC or GC.

After the reaction is complete, the mixture is cooled, and the solid by-products (salts) are

removed by filtration.

The solvent is removed from the filtrate, typically under reduced pressure (in vacuo).

The crude product is then purified. A common purification method involves the formation of a

copper(II) complex, which can be selectively precipitated and then decomposed with a dilute

acid to yield the pure C-alkylated product.[13] The final product can be further purified by

distillation.[13]

Phase-Transfer Catalysis for C-Alkylation
For certain substrates, phase-transfer catalysis can be an effective method to achieve C-

alkylation, sometimes providing better yields than traditional methods.[12] This method is

particularly useful when dealing with reactants that have limited solubility in the reaction

medium.

Visualizations
General Synthesis Workflow for 3-Alkyl-Pentane-2,4-
diones
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General Synthesis Workflow
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Caption: A flowchart illustrating the general laboratory workflow for the synthesis of 3-alkyl-

pentane-2,4-diones.

Logical Relationship of β-Diketone Properties
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Caption: A diagram showing the logical relationships between the structure and chemical

properties of β-diketones.

Safety and Handling
β-Diketones, such as acetylacetone, are flammable liquids and vapors.[2] They can be harmful

if swallowed and toxic in contact with skin or if inhaled.[2] Appropriate personal protective

equipment (PPE), including gloves, eye protection, and respiratory protection, should be worn
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when handling these compounds. Work should be conducted in a well-ventilated area, such as

a fume hood. Keep away from heat, sparks, open flames, and other ignition sources.[14][15]

Applications and Relevance
β-Diketones are important intermediates in organic synthesis.[10] They are used as precursors

for the synthesis of a wide range of heterocyclic compounds, such as pyrazoles and

isoxazoles.[12] Furthermore, their ability to form stable complexes with a variety of metal ions

makes them valuable as ligands in coordination chemistry, with applications in catalysis and

materials science.[16] In the pharmaceutical industry, they serve as building blocks for the

synthesis of various therapeutic agents.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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